4-Amino-5-bromonicotinic acid hydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of new amino acid derivatives of nicotinic, 5-bromonicotinic, and 5-hydroxynicotinic acids, where the amino acids are GABA, glutamic, proline, cysteine, methionine, and aspartic acid, has been studied . The synthesis of compounds was brought about by the azide method, starting from the ethyl ester of nicotinic acid, which was hydrazinolyzed in aqueous or alcoholic medium to give the corresponding hydrazide .Molecular Structure Analysis
The molecular structure of 4-Amino-5-bromonicotinic acid hydrochloride consists of 6 carbon atoms, 6 hydrogen atoms, 1 bromine atom, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms. The molecular weight is 253.48.Physical And Chemical Properties Analysis
4-Amino-5-bromonicotinic acid has a molecular weight of 217.02 . It is a solid at room temperature and should be stored in a refrigerator .Scientific Research Applications
Photoluminescence and Micromorphology Control
- Lanthanide Molecular-Based Hybrids : 5-Bromonicotinic acid derivatives have been used to create organic–inorganic molecular-based hybrid materials. These hybrids, when coordinated with RE3+ ions and introduced into silica matrices, exhibit strong green, red, or blue emissions, showcasing significant potential in photoluminescence applications (Wang, Yan, & Zhang, 2006).
Antibacterial Activity
- Synthesis and Antibacterial Properties : 5-Bromonicotinic acid derivatives have shown excellent antibacterial activity. A specific compound, 5-bromonicotinic acid [1-(4-chlorophenyl)methylidene]hydrazide monohydrate methanol solvate, demonstrates this by forming layers through hydrogen bonds in its crystal structure, contributing to its antibacterial properties (Li, 2009).
Corrosion Inhibition
- Mild Steel Corrosion Control : Derivatives of 4-amino-5-bromonicotinic acid have been studied for their efficacy in inhibiting corrosion of mild steel in acidic environments. These compounds show high inhibition efficiency, making them valuable in the field of corrosion science (Bentiss et al., 2009).
Synthesis of Nicotinic Acid Derivatives
- Formylation Strategy for Nicotinic Acid Derivatives : A novel one-pot synthesis method utilizing 4-bromonicotinic acid esters has been developed for producing highly substituted nicotinic acid derivatives. This method is significant for its potential applications in medicinal chemistry and organic synthesis (Kumar et al., 2016).
Vasodilatory Activity
- Vasodilation Properties : Certain derivatives of 4-bromonicotinic acid have been synthesized and shown to possess vasodilatory properties, making them of interest in pharmacological research related to vascular diseases (Girgis, Kalmouch, & Ellithey, 2006).
Safety and Hazards
4-Amino-5-bromonicotinic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-amino-5-bromopyridine-3-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O2.ClH/c7-4-2-9-1-3(5(4)8)6(10)11;/h1-2H,(H2,8,9)(H,10,11);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHXLFMRCXUPFPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C=N1)Br)N)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.48 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-5-bromopyridine-3-carboxylic acid hydrochloride | |
CAS RN |
2225146-31-4 |
Source
|
Record name | 4-amino-5-bromopyridine-3-carboxylic acid hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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